[(4-Fluoro-3-methylphenyl)methyl](1-methoxypropan-2-yl)amine

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• IUPAC Name: N-[(4-fluoro-3-methylphenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C12H18FNO/c1-9-6-11(4-5-12(9)13)7-14-10(2)8-15-3/h4-6,10,14H,7-8H2,1-3H3
• InChI Key: OSKBIGUJYGLOBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC(C)COC)F

Description

(4-Fluoro-3-methylphenyl)methylamine is a secondary amine characterized by a fluorinated aromatic ring and a methoxy-substituted propanamine moiety. Its structure comprises a 4-fluoro-3-methylphenyl group attached to a methylene bridge, which is further connected to a 1-methoxypropan-2-ylamine chain. Similar compounds, such as BACE1 inhibitors , highlight the relevance of fluorinated aromatic amines in modulating enzyme activity. While direct pharmacological data for this compound are unavailable in the provided evidence, its structural analogs are associated with bioactive roles, including enzyme inhibition and receptor modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Fluoro-3-methylphenyl)methylamine typically involves the reaction of 4-fluoro-3-methylbenzyl chloride with 1-methoxypropan-2-amine under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(4-Fluoro-3-methylphenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The fluoro group on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(4-Fluoro-3-methylphenyl)methylamine is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In studies involving enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Fluoro-3-methylphenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs of (4-Fluoro-3-methylphenyl)methylamine, focusing on substituent variations, physicochemical properties, and functional implications:

Compound Name	Key Structural Features	Molecular Weight	Key Properties/Findings	Source
(4-Fluoro-3-methylphenyl)methylamine	4-Fluoro-3-methylphenyl; 1-methoxypropan-2-ylamine	Not provided	Combines lipophilic (fluoro, methyl) and polar (methoxy, amine) groups.	N/A
(S)-4-(2,4-Difluoro-5-((((R)-1-methoxypropan-2-yl)amino)methyl)phenyl)-4-methyl-5,6-dihydro-4H-1,3-thiazin-2-amine	Difluorophenyl; thiazin ring; 1-methoxypropan-2-ylamine	344.4 (LCMS)	BACE1 inhibitor; LCMS m/z 344.4 [M−H+]. Highlights role of fluorine and methoxy in activity.
1-(4-Methoxyphenyl)propan-2-amine	4-Methoxyphenyl; propan-2-amine (no fluorine/methyl)	Not provided	Relative Retention Time: 0.4; used as a reference standard in pharmacopeial analysis.
(3-Methoxyphenyl)methylamine hydrobromide	3-Methoxyphenyl; 1-methoxypropan-2-ylamine	C₁₂H₂₀BrNO₂	Demonstrates substitution effects: 3-methoxy vs. 4-fluoro-3-methyl on aromatic binding.
(5-Bromothiophen-2-yl)methyl(1-methoxypropan-2-yl)amine	Bromothiophene ring; 1-methoxypropan-2-ylamine	264.18	Heterocyclic substitution (thiophene) introduces distinct electronic and steric effects.
1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine	3-Fluoro-4-methylphenyl; tert-butylamine (no methoxy)	Not provided	Increased lipophilicity due to tert-butyl group; potential CNS penetration.

Key Observations :

Substituent Effects: Fluorine and Methyl Groups: The 4-fluoro-3-methylphenyl group in the main compound enhances lipophilicity and may improve blood-brain barrier permeability compared to non-fluorinated analogs like 1-(4-methoxyphenyl)propan-2-amine . Methoxy vs.

Structural Diversity :

• Heterocyclic replacements (e.g., bromothiophene in ) alter electronic properties and binding interactions, which could be leveraged for target selectivity .

Analytical Properties :

• Relative retention times () indicate that fluorine and methoxy substituents influence chromatographic behavior, critical for pharmacokinetic profiling .

Biological Activity

The compound (4-Fluoro-3-methylphenyl)methylamine , also referred to as (4-Fluoro-3-methylphenyl)methylamine , is an organic molecule notable for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C12H16FNO
• Molecular Weight : Approximately 211.28 g/mol
• Functional Groups : The compound features a fluorinated aromatic ring and an amine functional group, which contribute to its unique chemical behavior and biological interactions.

Biological Activity

Research indicates that (4-Fluoro-3-methylphenyl)methylamine may exhibit various biological activities, including:

• Antitumor Activity : Preliminary studies suggest that compounds with similar structures have demonstrated activity against cancer cell lines, particularly in breast and colon cancers. The presence of the fluorine atom may enhance its interaction with biological targets, potentially acting as an agonist or antagonist in cellular pathways .
• Enzyme Interaction : The compound's ability to modulate enzyme activity is significant. It may interact with cytochrome P450 enzymes, influencing drug metabolism and bioactivation processes .

The mechanisms by which (4-Fluoro-3-methylphenyl)methylamine exerts its biological effects are still under investigation. Key areas of focus include:

• Receptor Modulation : The compound may bind to specific receptors, altering signaling pathways that regulate cellular functions.
• Enzymatic Inhibition : Similar compounds have shown potential in inhibiting enzymes involved in tumor growth and proliferation, suggesting a possible pathway for (4-Fluoro-3-methylphenyl)methylamine .

Comparative Analysis with Similar Compounds

To better understand the unique properties of (4-Fluoro-3-methylphenyl)methylamine, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Characteristics	Unique Features
4-Fluoro-2-methylphenol	Fluorinated phenolic compound	Hydroxyl group enhances reactivity
4-Fluoro-2-methylaniline	Amino group on a fluorinated ring	Potentially different biological profiles
2-Fluoro-4-methylphenol	Fluorinated phenolic compound	Different substitution pattern

The distinct combination of the fluorinated aromatic ring and methoxy group in (4-Fluoro-3-methylphenyl)methylamine enhances its reactivity and potential interactions with biological targets.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into the potential applications of (4-Fluoro-3-methylphenyl)methylamine:

• Antitumor Studies : A series of fluoro-, methoxyl-, and amino-substituted isoflavones were synthesized, showing low micromolar GI50 values against various cancer cell lines. This suggests that similar substitutions may enhance the efficacy of (4-Fluoro-3-methylphenyl)methylamine .
• Enzyme Interaction Studies : Research on related compounds indicates that they can act as substrates for cytochrome P450 enzymes, leading to enhanced bioactivity through metabolic activation. This mechanism could be relevant for (4-Fluoro-3-methylphenyl)methylamine as well.